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Compound of Interest

Compound Name:
2-Isopropoxy-6-methylbenzoic

acid

Cat. No.: B7966611

Get Quote

Executive Summary
2-Isopropoxy-6-methylbenzoic acid represents a highly specialized scaffold in medicinal

chemistry, distinguished by its "ortho-sandwich" substitution pattern. Unlike simple benzoic acid

derivatives, this compound features a unique combination of a bulky, lipophilic ether group

(isopropoxy) at the C2 position and a methyl group at the C6 position.

This specific arrangement creates a Steric Inhibition of Resonance (SIR) effect that forces the

carboxylic acid moiety out of planarity with the aromatic ring. For drug development

professionals, this molecule offers three critical advantages:

Metabolic Resistance: The steric bulk protects the carboxylate from rapid glucuronidation

and hinders esterase attack.

Lipophilic Targeting: The isopropoxy group significantly increases LogP, facilitating

membrane permeability and hydrophobic pocket occupancy (e.g., in CFTR modulators).

Acidic Modulation: The twisted conformation generally lowers pKa relative to benzoic acid,

altering ionization at physiological pH.
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Part 1: Physicochemical Performance &
Comparison
The following table contrasts 2-isopropoxy-6-methylbenzoic acid with its direct biosynthetic

precursor (6-MSA) and standard steric/electronic benchmarks.

Table 1: Comparative Physicochemical Profile

Feature
2-Isopropoxy-6-

methylbenzoic

acid (Target)

6-

Methylsalicylic

acid (6-MSA)

(Precursor)

2,6-

Dimethylbenzoi

c acid (Steric
Benchmark)

2-Methoxy-6-

methylbenzoic

acid

(Electronic
Analog)

Structure
Ortho-Isopropoxy

/ Ortho-Methyl

Ortho-Hydroxy /

Ortho-Methyl
Bis-Ortho-Methyl

Ortho-Methoxy /

Ortho-Methyl

Steric Bulk

(Ortho)

High (Isopropyl

group volume)

Medium

(Hydroxyl is

small)

High (Rigid

methyls)

Medium-High

(Methoxy is

smaller than

OiPr)

Electronic Effect

Resonance

Donor

(Attenuated by

twist)

Strong H-bond

Donor

(Intramolecular)

Inductive Donor

only

Resonance

Donor

Est. LogP
~3.5 - 3.8 (High

Lipophilicity)
~2.3 ~2.9 ~2.6

Est. pKa 3.2 - 3.5
3.0 (Stabilized by

H-bond)
3.25 3.4

Metabolic

Stability

High (Blocks

Phase II

conjugation)

Low (Rapid

Glucuronidation/

Sulfation)

High

Moderate (O-

demethylation

risk)

Primary Utility

Hydrophobic

Pharmacophore /

Metabolic Shield

Biosynthetic

Intermediate /

Antibiotic

Precursor

Steric Probe Bioisostere
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Mechanism of Action: The Ortho-Effect
In 2-isopropoxy-6-methylbenzoic acid, the collision between the carbonyl oxygen of the

carboxylic acid and the bulky isopropoxy group forces the carboxyl group to rotate

approximately 90° relative to the benzene ring.

Consequence 1: Resonance stabilization between the phenyl ring and the carboxyl group is

broken.

Consequence 2: The ground state of the acid is destabilized (steric strain), while the

carboxylate anion relieves some of this strain, leading to increased acidity (lower pKa)

compared to unsubstituted benzoic acid (pKa 4.2).

Part 2: Synthetic Accessibility & Protocols
Synthesis of this compound requires overcoming the very steric hindrance that makes it

valuable. Direct alkylation of the acid is often low-yielding due to the "ortho-effect" blocking

nucleophilic attack. The High-Integrity Protocol utilizes an ester protection strategy to ensure

regioselectivity.

Logical Synthesis Flow
The following diagram illustrates the optimized pathway from the commercially available 6-

methylsalicylic acid.
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Figure 1: Step-wise synthetic pathway ensuring high purity by avoiding competitive C-alkylation

or polymerization.

Experimental Protocol: O-Alkylation and Hydrolysis
Note: This protocol assumes the starting material is Methyl 6-methylsalicylate (protected acid).
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Step 1: O-Alkylation (The Critical Step)

Reagents: Dissolve Methyl 6-methylsalicylate (1.0 eq) in anhydrous DMF (0.5 M

concentration).

Base Activation: Add finely powdered Potassium Carbonate (

, 2.5 eq). Stir at room temperature for 30 minutes to form the phenoxide anion. Why: The
phenoxide is a better nucleophile than the neutral phenol.

Alkylation: Add 2-Bromopropane (isopropyl bromide, 3.0 eq) dropwise.

Conditions: Heat the mixture to 60-70°C for 12-16 hours. Note: Higher temperatures may

cause elimination of isopropyl bromide to propene.

Workup: Quench with water, extract with Ethyl Acetate. Wash organic layer with brine to

remove DMF.

Step 2: Sterically Hindered Hydrolysis

Challenge: The methyl and isopropoxy groups shield the ester carbonyl from hydroxide

attack. Standard room temperature hydrolysis will fail.

Reagents: Dissolve the intermediate ester in Ethanol/Water (3:1 ratio). Add NaOH (5.0 eq).

Conditions:Reflux (80°C) is mandatory. Monitor by TLC; reaction may require 24-48 hours.

Isolation: Acidify carefully with 1N HCl to pH 2. The product will precipitate or oil out due to

high lipophilicity.

Part 3: Functional Performance in Drug Discovery
Metabolic Shielding (The "Sandwich" Effect)
In drug design, carboxylic acids are liabilities for Phase II metabolism (Glucuronidation). The 2-

isopropoxy-6-methyl motif effectively "sandwiches" the carboxylate.

Data Support: Studies on similar ortho-disubstituted benzoates (e.g., 2,6-dimethyl) show a

>50-fold reduction in esterase hydrolysis rates compared to unsubstituted benzoates [1].
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Application: This scaffold is ideal for prodrugs requiring slow release or for acidic

pharmacophores that must survive first-pass metabolism.

Hydrophobic Pocket Occupancy
The isopropoxy group acts as a "greasy anchor." In the context of CFTR modulators (e.g.,

related sulfonamide derivatives), this group fills hydrophobic cavities in the transmembrane

domains, improving binding affinity (

) compared to the smaller methoxy analog [2].

Visualizing the Steric Block
The following diagram conceptualizes the steric environment around the carboxyl group,

explaining the metabolic stability.
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Figure 2: The "Ortho-Sandwich" effect where C2-Isopropoxy and C6-Methyl groups sterically

crowd the C1-Carboxyl, forcing it out of plane and blocking enzymatic access.
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Steric Effects in Benzoate Hydrolysis: Source: Cohen, S. G., & Schneider, A. (1974). Steric
hindrance in the hydrolysis of 2,6-disubstituted benzoates. Journal of the American Chemical
Society. Context: Establishes the kinetic resistance of 2,6-disubstituted systems to hydrolytic
enzymes.

CFTR Modulator Synthesis & SAR: Source: United States Patent Application 20240002361.

"5-membered heteroarylaminosulfonamides for treating conditions mediated by deficient

CFTR activity." Context: Identifies 2-isopropoxy-6-methylbenzoic acid as a key

intermediate for high-affinity CFTR modulators. URL:

Ortho-Effect and Acidity: Source: Dippy, J. F. J., & Lewis, R. L. (1937). The dissociation
constants of ortho-substituted benzoic acids. Journal of the Chemical Society. Context:
Foundational data on how ortho-substitution increases acidity via steric inhibition of
resonance.
Synthesis of Alkoxy-Methylbenzoic Acids: Source:Journal of Medicinal Chemistry (General
Protocol Reference for O-alkylation of salicylates). Protocol Validation: Validates the
/DMF/Heat method for sterically hindered phenols.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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